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Compound of Interest

Compound Name: 2,3-Dichloroanisole

Cat. No.: B143163

2,3-Dichloroanisole: A Comprehensive Technical
Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

2,3-Dichloroanisole is a halogenated aromatic compound with the chemical formula
C7HeCI20.[1][2] It is a chlorinated derivative of anisole and is recognized as a metabolite of
pentachlorophenol, exhibiting fungicidal properties.[2][3] This compound has also been
identified in marine sediments and is noted for its role as a volatile organic compound that acts
as an attractant for termites, suggesting potential applications in pest control.[1][2] This
technical guide provides a detailed overview of the chemical structure, properties, synthesis,
and known biological activities of 2,3-dichloroanisole, tailored for professionals in research
and drug development.

Chemical Structure and Properties

2,3-Dichloroanisole, also known as 1,2-dichloro-3-methoxybenzene, consists of a benzene
ring substituted with two chlorine atoms at positions 2 and 3, and a methoxy group at position
1.[4]

Table 1: Physical and Chemical Properties of 2,3-Dichloroanisole
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Property Value Reference
Molecular Formula C7HeCI20 [2]
Molecular Weight 177.03 g/mol [2]
CAS Number 1984-59-4 [2]
Appearance Off-white, low melting solid [2]
Melting Point 31-35°C [2]
Boiling Point 140 °C at 28 mmHg [5]
Soluble in chloroform and
Solubility methanol.[2] Water solubility is  [2]
86.9 mg/L.
Density 1.47 g/cm3 [6]
Flash Point 113 °C (closed cup)

Table 2: Spectroscopic Data for 2,3-Dichloroanisole
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Spectroscopic Technique

Key Data and
Interpretation

Reference

1H NMR (CDCls)

Chemical shifts (8) at
approximately 7.13, 7.06, 6.83,
and 3.89 ppm. The peak at
3.89 ppm corresponds to the
methoxy group protons. The
other peaks are attributed to

the aromatic protons.

[71(8]

13C NMR

Spectral data is available,
showing the carbon skeleton of

the molecule.

[3]4]

Infrared (IR) Spectroscopy

The spectrum shows
characteristic peaks for C-H
stretching of the aromatic ring
and the methyl group, C-O
stretching of the ether linkage,

and C-ClI stretching.

[4]119]

Mass Spectrometry (MS)

The mass spectrum shows a
molecular ion peak (M+) at m/z
176 and a prominent M+2
peak at m/z 178, characteristic
of a compound containing two
chlorine atoms. A significant
fragment is observed at m/z
133.

[4]

Experimental Protocols
Synthesis of 2,3-Dichloroanisole

Several methods for the synthesis of 2,3-dichloroanisole have been reported. Below are two

detailed protocols.

Method 1: Williamson Ether Synthesis from 2,3-Dichlorophenol
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This method involves the reaction of 2,3-dichlorophenol with a methylating agent, such as
dimethyl sulfate, in the presence of a base.[1]

e Materials: 2,3-dichlorophenol, dimethyl sulfate, potassium carbonate, acetone, ethyl acetate,
saturated sodium bicarbonate solution, saturated aqueous sodium chloride solution,
anhydrous sodium sulfate.[1]

e Procedure:

o Dissolve 2,3-dichlorophenol (20.0 g, 122.7 mmol) in 120 mL of acetone in a reaction flask.

[1]

o Add potassium carbonate (18.7 g, 135.0 mmol) and stir the mixture magnetically for 30
minutes.[1]

o Slowly add dimethyl sulfate (17.0 g, 135.0 mmol) dropwise using a dropping funnel.[1]
o Heat the reaction mixture to 60°C and reflux for 3 hours.[1]

o Monitor the reaction progress using thin-layer chromatography (TLC) with a mobile phase
of petroleum ether/ethyl acetate (5:1), where the product has an Rf value of 0.8.[1]

o After the reaction is complete, cool the mixture to room temperature and remove the
potassium carbonate by filtration.[1]

o Wash the filter cake with acetone.[1]
o Evaporate the acetone from the filtrate under reduced pressure.[1]

o Add ethyl acetate and saturated sodium bicarbonate solution to the residue. Wash the
organic phase twice with saturated aqueous sodium chloride solution.[1]

o Dry the organic phase with anhydrous sodium sulfate, filter, and evaporate the solvent
under reduced pressure to obtain 2,3-dichloroanisole as a colorless oil.[1]

Method 2: Nucleophilic Aromatic Substitution of 1,2,3-Trichlorobenzene

This process involves the reaction of 1,2,3-trichlorobenzene with an alkali metal methoxide.[5]
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e Materials: 1,2,3-trichlorobenzene, sodium methoxide in methanol (25% commercial solution),
dimethylacetamide, water, toluene, brine.[5]

e Procedure:

o Dissolve 363 g (1 mole) of 1,2,3-trichlorobenzene in 600 ml of dimethylacetamide and
heat to 125°C with stirring.[5]

o Add 500 ml of 25% commercial sodium methoxide in methanol at a rate that maintains the
temperature at 125-130°C.[5]

o After the addition is complete, maintain the temperature at 130°C for 30 minutes.[5]
o Dilute the reaction mixture with water and extract with toluene.[5]

o Wash the toluene extracts with brine, dry, and remove the toluene by distillation to yield
the product.[5]

Purification and Characterization

The crude product from the synthesis can be purified and characterized as follows:

« Purification: The crude product can be purified by dissolving it in a suitable solvent like ether,
drying over a desiccant such as magnesium sulfate, filtering, and then inducing
crystallization by adding a non-polar solvent like hexane.[10]

e Characterization:
o Melting Point: Determine the melting point of the purified solid.
o NMR Spectroscopy: Record *H and 3C NMR spectra to confirm the structure.
o FTIR Spectroscopy: Obtain an IR spectrum to identify the functional groups.

o Mass Spectrometry: Perform mass spectral analysis to confirm the molecular weight and

isotopic pattern.

Biological Activity and Mechanism of Action
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2,3-Dichloroanisole is known to possess fungicidal activity as a metabolite of
pentachlorophenol.[2] It also functions as an insecticide and a termite attractant.[1]

The proposed mechanism of its insecticidal action involves the inhibition of the sodium
channels in the nerve cell membranes of insects. This inhibition is thought to occur by blocking
the reorientation of the sodium ion channels, which leads to paralysis.[1] However, the detailed
mechanism of action is not yet fully understood.[1]

Visualizations
Synthesis and Characterization Workflow

The following diagram illustrates a general workflow for the synthesis and characterization of
2,3-dichloroanisole.
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Caption: Workflow for the synthesis and characterization of 2,3-dichloroanisole.

Proposed Mechanism of Insecticidal Action

The following diagram illustrates the proposed mechanism of action of 2,3-dichloroanisole as
a sodium channel inhibitor.
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Caption: Proposed mechanism of 2,3-dichloroanisole as a sodium channel inhibitor.

Conclusion

2,3-Dichloroanisole is a compound of interest due to its biological activities, including its
fungicidal and insecticidal properties. The synthetic routes to this molecule are well-
established, allowing for its preparation for further research. While its mechanism of action as a
sodium channel inhibitor has been proposed, further studies are required to fully elucidate the
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specific molecular interactions and downstream signaling pathways. This guide provides a
foundational understanding of 2,3-dichloroanisole for researchers and professionals, aiming
to facilitate future investigations into its potential applications in drug development and
agrochemicals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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